Cas no 53484-52-9 (tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate)

tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate structure
53484-52-9 structure
Product Name:tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
CAS No:53484-52-9
MF:C14H18O3
MW:234.290924549103
MDL:MFCD22919205
CID:357158
PubChem ID:11218554
Update Time:2025-08-03

tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-methoxyphenyl)-, 1,1-dimethylethyl ester, (2E)-
    • tert-butyl 3-(4-methoxyphenyl)prop-2-enoate
    • tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
    • UOWWOECUORSLLB-JXMROGBWSA-N
    • 4-Methoxycinnamic acid tert-butyl ester
    • EN300-844867
    • (E)-tert-Butyl 3-(4-methoxyphenyl)acrylate
    • Tert-butyl (E)-3-(4-methoxyphenyl)prop-2-enoate
    • 53484-52-9
    • AKOS018719036
    • SS-5219
    • SCHEMBL2561337
    • MDL: MFCD22919205
    • Inchi: 1S/C14H18O3/c1-14(2,3)17-13(15)10-7-11-5-8-12(16-4)9-6-11/h5-10H,1-4H3/b10-7+
    • InChI Key: UOWWOECUORSLLB-JXMROGBWSA-N
    • SMILES: O(C(/C=C/C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 234.12564
  • Monoisotopic Mass: 234.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

tert-butyl (2E)-3-(4-methoxyphenyl)prop-2-enoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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